Cas no 1448130-22-0 (N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1448130-22-0
• MF: C₁₉H₁₉N₅O₄S
• MW: 413.450262308121
• CID: 6317426
• PubChem ID: 71805320
• Update Time: 2025-11-01

N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• AKOS024557741
• F6429-0464
• 1448130-22-0
• N-[2-(3-indol-1-yl-6-oxopyridazin-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-(2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide

• Inchi： 1S/C19H19N5O4S/c1-13-19(14(2)28-22-13)29(26,27)20-10-12-24-18(25)8-7-17(21-24)23-11-9-15-5-3-4-6-16(15)23/h3-9,11,20H,10,12H2,1-2H3
• InChI Key： XBLHCXUETGPJIW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCCN1C(C=CC(=N1)N1C=CC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 413.11577528g/mol
• Monoisotopic Mass: 413.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Comprehensive Analysis of N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS 1448130-22-0)

In the rapidly evolving field of pharmaceutical and biochemical research, N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS 1448130-22-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines an indole moiety with a pyridazine core and a sulfonamide group, making it a versatile candidate for various applications. Researchers are particularly drawn to its potential in modulating biological pathways, given its interaction with specific protein targets.

The compound's CAS number 1448130-22-0 serves as a critical identifier in databases like PubChem and ChemSpider, where its physicochemical properties, such as molecular weight, solubility, and stability, are meticulously documented. Its oxazole-sulfonamide segment is noteworthy for its role in enhancing bioavailability, a topic frequently searched by scientists optimizing drug formulations. Recent discussions in forums and publications highlight the growing demand for compounds like this, especially in the context of targeted therapy and small-molecule drug discovery.

One of the most searched questions surrounding N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide relates to its mechanism of action. Preliminary studies suggest that the compound may inhibit specific enzymes involved in inflammatory responses, aligning with current trends in immunomodulatory research. This aligns with the broader industry focus on precision medicine, where molecules with well-defined targets are prioritized. Additionally, its indole-pyridazine hybrid structure has sparked interest in cancer research, though further validation is required.

From a synthetic chemistry perspective, the preparation of CAS 1448130-22-0 involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are frequently explored in academic labs and industrial settings, as evidenced by the surge in related patent filings. The compound's stability under physiological conditions is another hot topic, particularly for researchers investigating its pharmacokinetic profile. Such details are crucial for drug development pipelines, where ADME (Absorption, Distribution, Metabolism, Excretion) properties are rigorously evaluated.

Beyond its biochemical applications, N-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide has also garnered attention in computational chemistry. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies are often cited in user queries, reflecting the integration of AI-driven drug design in modern research. This intersection of wet-lab and in-silico approaches underscores the compound's relevance in high-throughput screening campaigns.

In conclusion, CAS 1448130-22-0 represents a compelling case study in the convergence of structural complexity and therapeutic potential. Its multi-functional design addresses key challenges in medicinal chemistry, while its ongoing investigation resonates with trending topics like personalized therapeutics and green chemistry. As research progresses, this compound is poised to remain a focal point in both academic and industrial discourse.